Cas no 54661-99-3 (5,8,11-Trioxa-2,3,13,14-tetraazapentadecanedioicacid, 4,12-dioxo-, diethyl ester (9CI))
54661-99-3 structure
Product Name:5,8,11-Trioxa-2,3,13,14-tetraazapentadecanedioicacid, 4,12-dioxo-, diethyl ester (9CI)
CAS No:54661-99-3
MF:C12H22N4O9
MW:366.324483394623
CID:385950
PubChem ID:231401
Update Time:2025-04-19
5,8,11-Trioxa-2,3,13,14-tetraazapentadecanedioicacid, 4,12-dioxo-, diethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 5,8,11-Trioxa-2,3,13,14-tetraazapentadecanedioicacid, 4,12-dioxo-, diethyl ester (9CI)
- 2-[2-[(ethoxycarbonylamino)carbamoyloxy]ethoxy]ethyl N-(ethoxycarbonylamino)carbamate
- 4,12-Dioxo-5,8,11-trioxa-2,3,13,14-tetraaza-pentadecandisaeure-diaethylester
- Diaethylenglykol-bis-aethylhydrazodicarboxylat
- diethyl 4,12-dioxo-5,8,11-trioxa-2,3,13,14-tetraazapentadecane-1,15-dioate
- NSC27576
- DTXSID70282715
- NSC-27576
- 54661-99-3
-
- Inchi: 1S/C12H22N4O9/c1-3-22-9(17)13-15-11(19)24-7-5-21-6-8-25-12(20)16-14-10(18)23-4-2/h3-8H2,1-2H3,(H,13,17)(H,14,18)(H,15,19)(H,16,20)
- InChI Key: NYUIZQQQAYUWBO-UHFFFAOYSA-N
- SMILES: O(CCOC(NNC(=O)OCC)=O)CCOC(NNC(=O)OCC)=O
Computed Properties
- Exact Mass: 366.13900
- Monoisotopic Mass: 366.139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 12
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 163Ų
Experimental Properties
- Density: 1.298
- Boiling Point: 503.7°Cat760mmHg
- Flash Point: 258.4°C
- Refractive Index: 1.484
- PSA: 162.55000
- LogP: 1.34120
5,8,11-Trioxa-2,3,13,14-tetraazapentadecanedioicacid, 4,12-dioxo-, diethyl ester (9CI) Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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